M1001

• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol
• InChI: InChI=1S/C17H17N3O2S/c21-23(22)16-10-4-1-7-13(16)17(19-23)18-14-8-2-3-9-15(14)20-11-5-6-12-20/h1-4,7-10H,5-6,11-12H2,(H,18,19)
• InChIKey: LONXCUOJVJLTIP-UHFFFAOYSA-N

M1001: The First-in-Class HIF-2α Agonist for Hypoxia Pathway Activation Research

M1001 is the first-in-class small-molecule agonist of hypoxia-inducible factor-2α (HIF-2α), acting as an allosteric activator that directly binds the PAS-B domain of HIF-2α with a dissociation constant (Kd) of 667 nM [1]. Unlike HIF-2α antagonists (e.g., PT2385, PT2977) that inhibit heterodimerization with ARNT, M1001 stabilizes the HIF-2α–ARNT complex and enhances transcriptional activity [1]. As a chemical probe and benchmark compound for HIF-2α agonism research, M1001 serves as the foundational scaffold for structure-based optimization programs aimed at developing more potent agonists for anemia of chronic kidney disease and other indications [1].

Target Engagement First-in-class HIF-2α allosteric agonist probe

Mechanism Direct PAS-B domain binding; stabilizes HIF-2α–ARNT complex

Selection Logic HIF-2α–selective agonism for isoform-specific pathway studies

• [1] Wu D, Su X, Lu J, Li S, Hood BL, Vasile S, et al. Bidirectional modulation of HIF-2 activity through chemical ligands. Nat Chem Biol. 2019;15(4):367-376. View Source

Why M1001 Cannot Be Replaced by HIF-2α Inhibitors or Nonselective HIF Activators

M1001 cannot be substituted with HIF-2α inhibitors (e.g., PT2385, PT2977) because they produce functionally opposite outcomes: M1001 acts as an agonist that enhances HIF-2α–ARNT heterodimerization and downstream gene transcription, whereas inhibitors weaken or block this interaction [1]. Crystallographic data reveal that M1001 induces a unique conformational change by displacing residue Y281 outward from the HIF-2α PAS-B pocket, a structural signature distinct from the M252 displacement observed with antagonists [1][2]. Furthermore, M1001 cannot be replaced by PHD inhibitors (e.g., roxadustat) or nonselective HIF stabilizers, as those agents broadly elevate both HIF-1α and HIF-2α, while M1001 provides HIF-2α–selective agonism, enabling researchers to dissect isoform-specific biology without confounding HIF-1α activation [3].

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Opposite Functionality HIF-2α antagonists (e.g., PT2385) disrupt the HIF-2α–ARNT complex; M1001 stabilizes it—producing opposing transcriptional outcomes that invalidate direct substitution.

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Distinct Allosteric Signature M1001 induces a unique Y281 displacement in the PAS-B pocket, structurally distinct from the M252 shift caused by inhibitors. This conformational difference may not reproduce in antagonist-based studies.

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Isoform Confounding PHD inhibitors (e.g., roxadustat) broadly stabilize both HIF-1α and HIF-2α, preventing clean HIF-2α–specific conclusions that M1001 enables.

• [1] Wu D, Su X, Lu J, Li S, Hood BL, Vasile S, et al. Bidirectional modulation of HIF-2 activity through chemical ligands. Nat Chem Biol. 2019;15(4):367-376. View Source
• [2] Diao X, et al. Crystal structure of the heterodimeric HIF-2 complex with agonist M1001. PDB ID: 6E3U. 2018. View Source
• [3] Ren X, Diao X, Zhuang J, Wu D. Discovery of a potent and orally bioavailable hypoxia-inducible factor 2α (HIF-2α) agonist and its synergistic therapy with prolyl hydroxylase inhibitors for anemia. J Med Chem. 2025; Article ASAP. View Source

M1001 Quantitative Differentiation Evidence: Binding Affinity, Structural Signature, and Cellular Activity Versus Comparators

Functional Divergence: M1001 Agonism vs. PT2385 Antagonism at the HIF-2α–ARNT Interface

M1001 and the HIF-2α antagonist PT2385 bind the identical HIF-2α PAS-B pocket yet produce diametrically opposite functional outcomes due to divergent allosteric mechanisms. Co-immunoprecipitation (Co-IP) assays demonstrate that M1001 stabilizes full-length HIF-2α–ARNT complex formation, whereas PT2385 disrupts this heterodimerization [1]. This functional opposition is critical for research programs requiring pathway activation rather than inhibition; substitution with PT2385 would invalidate experimental objectives entirely.

Functional Divergence

Head-to-head

M1001 stabilizes HIF-2α–ARNT complex formation; PT2385 disrupts it. Kd (M1001) = 667 nM; PT2385 IC50 = 24 nM (biochemical).

Opposing functional directionality

Co-IP assay; HEK293T lysates.

Evidence Dimension	Effect on HIF-2α–ARNT heterodimerization (Co-IP assay)
Target Compound Data	Stabilizes / enhances complex formation
Comparator Or Baseline	PT2385: Disrupts / weakens complex formation
Quantified Difference	Opposing functional directionality; quantitative Kd (667 nM for M1001 binding; PT2385 IC50 = 24 nM in biochemical assays)
Conditions	Co-immunoprecipitation using full-length HIF-2α and ARNT proteins; HEK293T cell lysates

Why This Matters

Procurement of M1001 versus PT2385 defines whether a study activates or inhibits HIF-2α signaling—a binary experimental choice with no overlap in utility.

• [1] Wu D, Su X, Lu J, Li S, Hood BL, Vasile S, et al. Bidirectional modulation of HIF-2 activity through chemical ligands. Nat Chem Biol. 2019;15(4):367-376. View Source

Structural Determinant of Agonism: Y281 Displacement vs. M252 Displacement in Inhibitors

Crystallographic analysis of the HIF-2α–ARNT heterodimer co-crystallized with M1001 (PDB: 6E3U) reveals that M1001 binding induces a dramatic outward displacement of residue Y281 from the PAS-B pocket interior [1][2]. This Y281 conformational shift increases heterodimerization stability and transcriptional output. In contrast, the antagonist PT2385 (PDB: 6E3S) displaces residue M252, a distinct allosteric relay that destabilizes the HIF-2α–ARNT interface [1][3]. The Y281 displacement signature is unique to HIF-2α agonists and absent in all characterized antagonists, providing a structural marker that distinguishes M1001 from inhibitor-class compounds [2].

Structural Signature

Head-to-head

M1001 displaces residue Y281 outward from PAS-B pocket (PDB: 6E3U). PT2385 displaces M252 (PDB: 6E3S).

Crystallographically defined agonist benchmark

X-ray crystallography; ~2.5 Å resolution.

Evidence Dimension	Key residue displaced from PAS-B pocket upon ligand binding
Target Compound Data	Y281 displaced outward
Comparator Or Baseline	PT2385 (antagonist): M252 displaced outward
Quantified Difference	Qualitative difference in allosteric relay pathway; crystallographic resolution ~2.5 Å
Conditions	X-ray crystallography of HIF-2α–ARNT heterodimer co-crystallized with each ligand

Why This Matters

This structural signature validates M1001 as a genuine agonist and provides a crystallographically defined benchmark for structure-based optimization programs.

• [1] Wu D, Su X, Lu J, Li S, Hood BL, Vasile S, et al. Bidirectional modulation of HIF-2 activity through chemical ligands. Nat Chem Biol. 2019;15(4):367-376. View Source
• [2] Diao X, et al. Crystal structure of the heterodimeric HIF-2 complex with agonist M1001. PDB ID: 6E3U. 2018. View Source
• [3] Diao X, et al. Crystal structure of the heterodimeric HIF-2 complex with antagonist PT2385. PDB ID: 6E3S. 2018. View Source

Cellular Activity: M1001 Enhances HIF-2 Target Gene Expression in 786-O Cells

In 786-O clear cell renal carcinoma cells, treatment with M1001 at 10 μM increases the expression of HIF-2 target genes, confirming functional agonism in a cellular context . This contrasts with HIF-2α antagonists such as PT2385, which down-regulate HIF-2–inducible genes in the same cellular system [1]. The cellular activity of M1001, though requiring micromolar concentrations (consistent with its 667 nM Kd), provides a reproducible functional readout for HIF-2α activation in vitro.

Cellular Activity

Cross-study comparable

M1001 (10 μM) increases HIF-2 target gene expression in 786-O cells. PT2385 decreases HIF-2–inducible genes.

Supports pathway-response interpretation

786-O VHL-mutant ccRCC cell line.

Evidence Dimension	Effect on HIF-2 target gene expression in 786-O cells
Target Compound Data	Increased expression at 10 μM
Comparator Or Baseline	PT2385: Decreased expression of HIF-2–inducible genes in 786-O cells (RNA-seq confirmed down-regulation)
Quantified Difference	Opposing directional effects; M1001 activates, PT2385 represses
Conditions	786-O VHL-mutant ccRCC cell line; 10 μM compound treatment

Why This Matters

Cellular validation of functional agonism confirms that M1001's biochemical binding (Kd = 667 nM) translates to transcriptional activation, distinguishing it from antagonists that produce opposite gene expression signatures.

• [1] Arnaiz E, et al. Differential effects of HIF2α antagonist and HIF2α silencing in renal cancer and sensitivity to repurposed drugs. BMC Cancer. 2021;21:896. View Source

Selectivity Profile: HIF-2α–Selective Agonism with Minimal HIF-1α Activity

M1001 demonstrates weak HIF-1α agonistic activity and is considered selective for the HIF-2α isoform [1]. This selectivity is critical for researchers seeking to dissect HIF-2α–specific biology without confounding activation of HIF-1α, which drives distinct transcriptional programs and can exert opposing effects in certain disease contexts (e.g., HIF-1α acts as a tumor suppressor in ccRCC, whereas HIF-2α promotes tumor progression) [2]. In contrast, PHD inhibitors (e.g., roxadustat, daprodustat) nonselectively stabilize both HIF-1α and HIF-2α, preventing clean isoform-specific conclusions [1].

Selectivity Profile

Class-level

Selective for HIF-2α; weak HIF-1α agonistic activity reported. Nonselective PHD inhibitors stabilize both isoforms.

Isoform-selectivity assay context

Quantitative selectivity ratio not available.

Evidence Dimension	HIF isoform selectivity (HIF-2α vs. HIF-1α agonism)
Target Compound Data	Selective for HIF-2α; weak HIF-1α agonistic activity reported
Comparator Or Baseline	PHD inhibitors (roxadustat, daprodustat): Nonselective HIF-1α and HIF-2α stabilization
Quantified Difference	Selectivity reported qualitatively; direct quantitative selectivity ratio not available from primary literature
Conditions	Transcriptional reporter assays (HIF-2α– vs. HIF-1α–specific luciferase constructs)

Why This Matters

HIF-2α–selective agonism enables unambiguous interrogation of HIF-2α–driven pathways (e.g., erythropoiesis), whereas nonselective activators introduce confounding HIF-1α–mediated effects.

• [1] Ren X, Diao X, Zhuang J, Wu D. Discovery of a potent and orally bioavailable hypoxia-inducible factor 2α (HIF-2α) agonist and its synergistic therapy with prolyl hydroxylase inhibitors for anemia. J Med Chem. 2025; Article ASAP. View Source
• [2] Arnaiz E, et al. Differential effects of HIF2α antagonist and HIF2α silencing in renal cancer and sensitivity to repurposed drugs. BMC Cancer. 2021;21:896. View Source

Optimization Benchmark: M1001 as the Foundational Scaffold for More Potent Agonists (M1002 and SD-10)

M1001 serves as the foundational scaffold from which more potent HIF-2α agonists have been derived through structure-based optimization. M1002, an analog bearing two trifluoromethyl substituents, exhibits improved agonistic activity in both protein-based and cell-based assays relative to M1001 [1]. More recently, SD-10 was identified through molecular and cellular evaluation of M1001 derivatives and shows further enhanced potency [2]. M1001's well-characterized binding mode (PDB: 6E3U) and moderate potency (Kd = 667 nM) make it an ideal reference compound for benchmarking new agonist candidates.

Optimization Benchmark

Head-to-head

M1001 Kd = 667 nM. M1002 and SD-10 show improved agonistic activity in protein- and cell-based assays.

Reported scaffold reference for SAR studies

Qualitative improvement hierarchy reported.

Evidence Dimension	Agonist potency relative to M1001
Target Compound Data	M1001: Kd = 667 nM (reference benchmark)
Comparator Or Baseline	M1002: Improved agonistic activity in protein- and cell-based assays; SD-10: Further enhanced potency via structure-based optimization
Quantified Difference	M1002 > M1001; SD-10 > M1002 (qualitative improvement hierarchy; precise EC50 values not uniformly available in open literature)
Conditions	Biochemical binding assays (Kd) and cell-based HIF-2 transcriptional reporter assays

Why This Matters

Procurement of M1001 provides a validated reference standard for medicinal chemistry programs seeking to develop novel HIF-2α agonists with improved potency and drug-like properties.

• [1] Yu Y, et al. Insight into the binding mode of HIF-2 agonists through molecular dynamic simulations and biological validation. Eur J Med Chem. 2021;211:113039. View Source
• [2] Guo M, et al. Structure-based optimization of HIF-2α agonists that synergistically enhance erythropoietin production with PHD inhibitors. J Med Chem. 2025; Article ASAP. View Source

M1001 Optimal Research Application Scenarios: Anemia of CKD, Hypoxia Pathway Dissection, and Agonist Discovery Programs

Anemia of Chronic Kidney Disease (CKD) Research and EPO Induction Studies

Reduced HIF-2α activity causes anemia in chronic kidney disease, making HIF-2α activation a validated therapeutic strategy [1]. M1001 provides a direct-acting chemical tool to stimulate HIF-2α–mediated erythropoietin (EPO) production in cellular and in vivo CKD models, with research demonstrating that M1001 can be used synergistically with PHD inhibitors to enhance EPO output [2]. For laboratories investigating HIF-2α–driven erythropoiesis, M1001 offers a selective activation modality distinct from nonselective PHD inhibitors [1].

Dissection of HIF-2α–Specific Biology Without HIF-1α Confounding

HIF-1α and HIF-2α drive overlapping yet functionally distinct transcriptional programs, with opposing roles in certain cancer contexts (HIF-1α as tumor suppressor, HIF-2α as oncogenic driver in ccRCC) [1]. M1001's HIF-2α–selective agonism enables researchers to activate HIF-2α pathways in isolation, providing clean experimental systems for target validation, gene expression profiling, and mechanistic studies that cannot be achieved with nonselective HIF stabilizers [2].

HIF-2α Agonist Drug Discovery and Lead Optimization

M1001 represents the first-in-class HIF-2α agonist and the foundational scaffold for structure-based optimization programs [1]. The availability of high-resolution co-crystal structures (PDB: 6E3U) enables rational design of analogs with improved potency (e.g., M1002, SD-10) [1][2]. Medicinal chemistry teams procuring M1001 gain a well-characterized reference compound with published SAR trajectories, crystallographic binding data, and cellular validation—essential benchmarks for any HIF-2α agonist discovery campaign [1].

Chemical Biology Studies of HIF-2α Protein–Protein Interactions and Allosteric Modulation

M1001's unique allosteric mechanism—displacement of residue Y281 from the PAS-B pocket to enhance HIF-2α–ARNT heterodimerization—provides a structurally defined tool for studying protein–protein interaction (PPI) modulation [1]. This mechanism contrasts sharply with the M252 displacement pathway utilized by HIF-2α antagonists, offering a side-by-side comparative system for investigating bidirectional allosteric control within a single protein domain [1]. Structural biology and chemical biology laboratories utilize M1001 to explore the conformational dynamics governing PAS domain function and transcriptional complex assembly [2].

Application

Selection Property

Validation Focus

Anemia of CKD / EPO Induction Studies

HIF-2α pathway activation probe

EPO output model-response context

HIF-2α Isoform-Specific Pathway Dissection

HIF-2α–selective agonism without HIF-1α confounding

Clean isoform-specific endpoint interpretation

HIF-2α Agonist Drug Discovery

First-in-class scaffold with co-crystal structure (PDB: 6E3U)

SAR trajectory benchmarking review

Chemical Biology of Allosteric PPI Modulation

Structurally defined Y281-displacement agonist mechanism

PAS domain conformational dynamics studies

• [1] Wu D, Su X, Lu J, Li S, Hood BL, Vasile S, et al. Bidirectional modulation of HIF-2 activity through chemical ligands. Nat Chem Biol. 2019;15(4):367-376. View Source
• [2] Ren X, Diao X, Zhuang J, Wu D. Discovery of a potent and orally bioavailable hypoxia-inducible factor 2α (HIF-2α) agonist and its synergistic therapy with prolyl hydroxylase inhibitors for anemia. J Med Chem. 2025; Article ASAP. View Source